
Proper Disposal Procedures for 4-Nitro-3-
(octanoyloxy)benzoic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-Nitro-3-(octanoyloxy)benzoic

acid

Cat. No.: B124869 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling

and Disposal

The following provides essential safety and logistical information for the proper disposal of 4-
Nitro-3-(octanoyloxy)benzoic acid (CAS 55894-52-5), a chromogenic substrate commonly

used in phospholipase A2 assays. Adherence to these procedures is critical for maintaining a

safe laboratory environment and ensuring regulatory compliance.

Physicochemical and Safety Data
A summary of the key quantitative data for 4-Nitro-3-(octanoyloxy)benzoic acid, also known

as NOB, is presented below. This information is crucial for risk assessment and the

implementation of appropriate safety measures.
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Property Value

CAS Number 55894-52-5

Molecular Formula C₁₅H₁₉NO₆

Molecular Weight 309.31 g/mol

Appearance Off-white solid

Solubility Soluble in DMSO and Ethanol (up to 25 mg/ml)

Storage Temperature 2-8°C (Refrigerator)

Personal Protective Equipment (PPE) and Handling
Before handling 4-Nitro-3-(octanoyloxy)benzoic acid, it is imperative to be equipped with the

appropriate personal protective equipment. Engineering controls, such as fume hoods, should

be utilized to minimize inhalation exposure.

Required PPE:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Hand Protection: Wear appropriate protective gloves to prevent skin contact.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

Respiratory Protection: Under normal use conditions with adequate ventilation, no protective

equipment is typically needed. However, if dust is generated, a particle filter respirator is

recommended.[1]

Handling Precautions:

Avoid contact with skin, eyes, and clothing.[1]

Avoid ingestion and inhalation.[1]
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Avoid dust formation.[1]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Keep the product and empty containers away from heat and sources of ignition.[1]

Disposal Protocol
The disposal of 4-Nitro-3-(octanoyloxy)benzoic acid and its containers must be conducted in

accordance with federal, state, and local environmental control regulations.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect waste material in a suitable, labeled, and closed container.

Sweep up any solid spills and shovel into the waste container. Avoid generating dust

during this process.[1]

Container Disposal:

Empty containers should be disposed of in accordance with the same regulations as the

chemical itself. Do not reuse empty containers.

Regulatory Compliance:

Dispose of contents and container to an approved waste disposal plant.

Chemical waste generators must determine whether a discarded chemical is classified as

a hazardous waste.

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.

Experimental Workflow: Disposal of 4-Nitro-3-
(octanoyloxy)benzoic acid
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 4-Nitro-3-(octanoyloxy)benzoic acid in a laboratory setting.

Preparation

Waste Collection

Disposal

Start: Disposal of
4-Nitro-3-(octanoyloxy)benzoic acid

Wear Appropriate PPE:
- Safety Goggles

- Gloves
- Lab Coat

Collect solid waste in a
suitable, labeled container

If in solution, collect in a
sealed, labeled waste container

Clean up spills:
- Sweep up solid

- Avoid dust formation

Consult Local, State, and
Federal Waste Regulations

Dispose of at an
approved waste disposal plant

End of Disposal Process

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b124869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Disposal Workflow for 4-Nitro-3-(octanoyloxy)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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